Cas no 897484-43-4 (4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole)

4,6-Dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a dimethyl group and a piperazine moiety linked to a naphthalene carbonyl group. This structure imparts potential utility in pharmaceutical and materials science applications due to its rigid aromatic framework and functional versatility. The naphthalene group enhances lipophilicity and π-stacking interactions, while the piperazine spacer offers conformational flexibility, facilitating binding interactions in biological systems. The benzothiazole unit contributes to electronic delocalization, making it relevant for optoelectronic studies. Its well-defined synthetic route allows for precise modifications, supporting research in medicinal chemistry and organic electronics.
4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole structure
897484-43-4 structure
Product Name:4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole
CAS No:897484-43-4
MF:C24H23N3OS
MW:401.52392411232
CID:5480579
Update Time:2025-11-07

4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • [4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-naphthalen-1-ylmethanone
    • 4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole
    • Inchi: 1S/C24H23N3OS/c1-16-14-17(2)22-21(15-16)29-24(25-22)27-12-10-26(11-13-27)23(28)20-9-5-7-18-6-3-4-8-19(18)20/h3-9,14-15H,10-13H2,1-2H3
    • InChI Key: MZENNWGACYDBIC-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=C(C)C=C(C)C=C3S2)CC1)(C1=C2C(C=CC=C2)=CC=C1)=O

4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2609-2445-2μmol
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2609-2445-5μmol
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2609-2445-10μmol
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2609-2445-20μmol
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2609-2445-1mg
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2609-2445-2mg
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2609-2445-3mg
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2609-2445-4mg
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2609-2445-5mg
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2609-2445-10mg
4,6-dimethyl-2-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3-benzothiazole
897484-43-4 90%+
10mg
$79.0 2023-05-16

Additional information on 4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897484-43-4)

4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole, identified by its CAS number 897484-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings, which often contribute to its unique chemical and biological properties. The structural framework of this molecule incorporates a piperazine moiety linked to a benzothiazole core, further functionalized with an naphthalene-1-carbonyl substituent. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential pharmacological activity, which has been the focus of numerous research studies. The combination of the piperazine ring and the benzothiazole scaffold is known to enhance binding affinity to biological targets, particularly enzymes and receptors involved in various disease pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this molecule with high precision, suggesting its utility in addressing unmet medical needs.

In the realm of medicinal chemistry, the naphthalene-1-carbonyl group serves as a key pharmacophore, contributing to the molecule's solubility and metabolic stability. This feature is particularly important for drug candidates that require prolonged circulation in the bloodstream without undergoing rapid degradation. The benzothiazole component is also well-documented for its role in modulating biological processes, including anti-inflammatory and anticancer effects. The presence of both these motifs in a single molecule makes 4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole a multifaceted entity with broad therapeutic implications.

Recent studies have highlighted the potential of this compound in modulating neurotransmitter pathways, particularly those involving serotonin and dopamine receptors. The piperazine ring is known to interact with these receptors, making it a valuable scaffold for developing novel psychotropic agents. Additionally, the benzothiazole moiety has been shown to exhibit antioxidant properties, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's potential as a lead molecule for further optimization.

The synthesis of 4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These methodologies not only enhance the synthetic efficiency but also allow for greater flexibility in modifying the structure for pharmacological studies.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. Preliminary in vitro and in vivo experiments suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for any drug candidate aiming to reach clinical trials. Furthermore, the compound's stability under various physiological conditions ensures its suitability for formulation into oral or injectable dosage forms.

From a regulatory perspective, 4,6-dimethyl-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897484-43-4) must undergo rigorous testing to meet safety and efficacy standards before being considered for human use. This includes toxicity assessments across multiple species and long-term studies to evaluate potential side effects or adverse reactions. The regulatory pathway ensures that only compounds with proven therapeutic benefits and minimal risks are approved for clinical use.

The future prospects of this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential use as an antiviral agent has recently gained traction due to its ability to interfere with viral replication mechanisms at multiple stages. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4,6-dimethyl, 2, 4-(naphthalene, 1-carbonyl) piperazin, 1,3-benzothiazole (CAS No. 897484, 43, -4) represents a significant advancement in pharmaceutical chemistry with diverse therapeutic applications. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in ongoing drug discovery efforts aimed at addressing complex diseases.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.